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Compound of Interest

Compound Name: 1-Trityl-4-ethylimidazole

Cat. No.: B15332882

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and preliminary
toxicological profile of 1-Trityl-4-ethylimidazole. Due to the limited availability of data for this
specific compound, this document extrapolates information from structurally related molecules,
including substituted imidazoles and trityl-protected compounds. All procedures should be
conducted with the utmost caution in a controlled laboratory setting by trained professionals.

Chemical and Physical Properties

Quantitative data for 1-Trityl-4-ethylimidazole is not readily available. The following table
summarizes known data for related compounds to provide an estimation of its properties.
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e le

CAS Number 7098-07-9 616-47-7 288-32-4 931-36-2
Molecular

C5H8N2 C4HBN2 C3H4N2 C6H10N2
Formula
Molecular Weight  96.13 g/mol 82.10 g/mol 68.08 g/mol 110.16 g/mol
Boiling Point 198 °C[1] 198 °C[1] 256 °C -
Melting Point -2 °C[1] - 88-91°C -
Flash Point 92 °C[1] 92 °CJ[1] - -

Hazard Identification and Safety Precautions

Based on the hazard profiles of similar imidazole derivatives, 1-Trityl-4-ethylimidazole is

anticipated to be a hazardous substance. The primary hazards are likely to include skin

corrosion/irritation, serious eye damage, and potential reproductive toxicity.

GHS Hazard Classification (Predicted)

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation

Category 1B/1C

H314: Causes severe skin

burns and eye damage.[2]

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye
damage.[3][4]

Reproductive Toxicity

Category 1B/2

H360 / H361: May damage
fertility or the unborn child.[3]

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling this compound.

The following PPE is mandatory:

Eye Protection: Tight-sealing safety goggles and a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be
inspected before use and disposed of properly after.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
larger quantities or in case of potential splashing, additional protective clothing such as an
apron or chemical-resistant suit should be worn.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If dusts or aerosols are generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[3]

Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust, fumes, gas,
mist, vapors, or spray.[3] Wash hands thoroughly after handling.[3] Do not eat, drink, or
smoke in the work area.[4]

Storage: Store in a cool, dry, and well-ventilated place.[2] Keep the container tightly closed
and store under an inert atmosphere.[2][5] Store locked up.[3]

First-Aid Measures

In case of exposure, seek immediate medical attention and show the safety data sheet to the

attending physician.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration.[6]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of
water/shower for at least 15 minutes.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[2][3]
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 Ingestion: Rinse mouth. Do NOT induce vomiting.[6] Call a poison center or doctor if you feel
unwell.[2]

Fire-Fighting and Accidental Release Measures
o Fire-Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to

extinguish a fire.[2] Vapors may form explosive mixtures with air upon intense heating.

¢ Accidental Release: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid dust formation. Sweep up and place in a suitable, closed
container for disposal. Do not let the product enter drains.[2]

Experimental Protocols
Synthesis of 1-Trityl-4-ethylimidazole (Proposed
Method)

This protocol is adapted from general methods for the synthesis of N-substituted and 4-
substituted imidazoles.[8][9][10][11]

Materials:

4-Ethylimidazole

Trityl chloride

Triethylamine (or other suitable base)

Anhydrous acetonitrile (or other suitable solvent)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-
ethylimidazole in anhydrous acetonitrile.

e Add an equimolar amount of triethylamine to the solution.

e Slowly add an equimolar amount of trityl chloride to the stirred solution at room temperature.
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» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
« Filter the mixture to remove any precipitated triethylamine hydrochloride.
o Evaporate the solvent from the filtrate under reduced pressure.

» Purify the crude product by recrystallization or column chromatography to obtain 1-Trityl-4-
ethylimidazole.

Biological Activity and Toxicity Profile (Inferred)

The biological activity of 1-Trityl-4-ethylimidazole has not been explicitly studied. However,
the imidazole scaffold is a common motif in many biologically active compounds, exhibiting a
wide range of activities including antimicrobial, anti-inflammatory, and anticancer properties.[12]
[13][14][15][16] The trityl group is often used as a protecting group in organic synthesis and can
influence the lipophilicity and steric properties of a molecule, which may in turn affect its
biological activity.

Some imidazole derivatives have been shown to cause cellular toxicity by inducing oxidative
stress and impairing mitochondrial function.[17] Acute toxicity studies on other imidazo-based
heterocyclic derivatives have shown potential for hepatotoxicity at higher doses.[18] Therefore,
it should be assumed that 1-Trityl-4-ethylimidazole may exhibit cytotoxic effects and should
be handled with appropriate caution.

Diagrams

4-Ethylimidazole + Dissolve in
Trityl Chloride + Reflux Cool to RT Filter Evaporate Solvent Purify
. Anhydrous Acetonitrile
Triethylamine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-Trityl-4-ethylimidazole.
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Caption: Mandatory PPE for handling 1-Trityl-4-ethylimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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